Cas no 2228993-16-4 (N-methyl-N-(4-methylcyclohexyl)methylhydroxylamine)

• Product Name: N-methyl-N-(4-methylcyclohexyl)methylhydroxylamine
• CAS No: 2228993-16-4
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6041568
• PubChem ID: 165857718
• Update Time: 2025-05-23

N-methyl-N-(4-methylcyclohexyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(4-methylcyclohexyl)methylhydroxylamine
• N-methyl-N-[(4-methylcyclohexyl)methyl]hydroxylamine
• 2228993-16-4
• EN300-1734723

• Inchi： 1S/C9H19NO/c1-8-3-5-9(6-4-8)7-10(2)11/h8-9,11H,3-7H2,1-2H3
• InChI Key： PJFLRAQLKYSLRD-UHFFFAOYSA-N
• SMILES： ON(C)CC1CCC(C)CC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Additional information on N-methyl-N-(4-methylcyclohexyl)methylhydroxylamine

N-Methyl-N-(4-Methylcyclohexyl)Methylhydroxylamine: A Comprehensive Overview

The compound N-Methyl-N-(4-Methylcyclohexyl)Methylhydroxylamine (CAS No. 2228993-16-4) is a specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is known for its unique chemical structure and functional groups, which make it highly versatile in different industrial processes. Recent advancements in synthetic chemistry have further enhanced its utility, making it a focal point in contemporary research.

N-Methyl-N-(4-Methylcyclohexyl)Methylhydroxylamine belongs to the class of hydroxylamines, which are widely used as intermediates in the synthesis of pharmaceuticals and agrochemicals. Its structure consists of a hydroxylamine group (-NH-OH) attached to a methyl group and a cyclohexane ring substituted with a methyl group at the 4-position. This specific arrangement of functional groups imparts unique reactivity and selectivity to the compound, making it an invaluable tool in asymmetric synthesis and catalysis.

Recent studies have highlighted the role of N-Methyl-N-(4-Methylcyclohexyl)Methylhydroxylamine in the development of novel drug delivery systems. Researchers have explored its ability to act as a stabilizing agent in the formulation of biodegradable polymers, enhancing the shelf life and bioavailability of encapsulated drugs. Moreover, its application in the synthesis of enantiopure compounds has been extensively documented, underscoring its importance in medicinal chemistry.

In the agrochemical sector, N-Methyl-N-(4-Methylcyclohexyl)Methylhydroxylamine has been utilized as an intermediate in the production of herbicides and fungicides. Its role in facilitating selective catalytic reactions has led to the development of more efficient and environmentally friendly agricultural chemicals. These advancements are aligned with global efforts to promote sustainable agriculture and reduce chemical waste.

From a synthetic perspective, N-Methyl-N-(4-Methylcyclohexyl)Methylhydroxylamine is typically prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The optimization of these steps has been a focus of recent research, with scientists exploring greener synthesis pathways that minimize the use of hazardous reagents and reduce environmental impact.

The versatility of N-Methyl-N-(4-Methylcyclohexyl)Methylhydroxylamine extends to its application in materials science, where it serves as a precursor for advanced materials such as polyurethanes and thermoplastics. Its ability to undergo polymerization under controlled conditions has opened new avenues for the development of high-performance materials with tailored properties.

In conclusion, N-Methyl-N-(4-Methylcyclohexyl)Methylhydroxylamine (CAS No. 2228993-16-4) is a compound of immense significance across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research and development.